Cas no 1895423-05-8 (2-(2,4-difluoro-6-methoxyphenyl)-2-oxoacetic acid)

• Product Name: 2-(2,4-difluoro-6-methoxyphenyl)-2-oxoacetic acid
• CAS No: 1895423-05-8
• MF: C₉H₆F₂O₄
• MW: 216.138350009918
• CID: 5843529
• PubChem ID: 117307600
• Update Time: 2025-06-29

2-(2,4-difluoro-6-methoxyphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluoro-6-methoxyphenyl)-2-oxoacetic acid
• 1895423-05-8
• EN300-1764438

• Inchi： 1S/C9H6F2O4/c1-15-6-3-4(10)2-5(11)7(6)8(12)9(13)14/h2-3H,1H3,(H,13,14)
• InChI Key： DICJSBXCJDWEDA-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C(C(=O)O)=O)OC)F

Computed Properties

• Exact Mass: 216.02341499g/mol
• Monoisotopic Mass: 216.02341499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-(2,4-difluoro-6-methoxyphenyl)-2-oxoacetic acid

Introduction to 2-(2,4-difluoro-6-methoxyphenyl)-2-oxoacetic acid (CAS No. 1895423-05-8)

2-(2,4-difluoro-6-methoxyphenyl)-2-oxoacetic acid, identified by the CAS number 1895423-05-8, is a fluorinated aromatic compound featuring a methoxy substituent and an acetoacetate moiety. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activities. The presence of fluorine atoms and the oxoacetic acid group imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The structure of 2-(2,4-difluoro-6-methoxyphenyl)-2-oxoacetic acid exhibits a phenyl ring substituted with difluoro and methoxy groups at the 2 and 6 positions, respectively. The oxoacetic acid functionality at the 2-position introduces a carboxylic acid derivative, which is known to participate in various biochemical reactions. This structural motif is reminiscent of several bioactive molecules that have demonstrated efficacy in preclinical and clinical studies.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atoms in 2-(2,4-difluoro-6-methoxyphenyl)-2-oxoacetic acid contribute to its lipophilicity and may play a crucial role in modulating its interaction with biological targets. This feature has made it a promising candidate for developing novel therapeutic agents.

The methoxy group in the phenyl ring further influences the electronic distribution of the molecule, potentially enhancing its binding interactions with enzymes or receptors. Additionally, the oxoacetic acid moiety is a well-known pharmacophore that has been explored in various drug classes, including antiviral, anticancer, and anti-inflammatory agents. The combination of these structural elements makes 2-(2,4-difluoro-6-methoxyphenyl)-2-oxoacetic acid a versatile intermediate for synthesizing more complex molecules with tailored biological activities.

Recent studies have highlighted the importance of fluorinated acetoacetate derivatives in medicinal chemistry. These compounds have shown promise as inhibitors of key enzymes involved in metabolic pathways relevant to diseases such as diabetes, obesity, and cancer. For instance, derivatives of acetoacetate have been investigated for their ability to modulate glucose metabolism by inhibiting enzymes like carnitine palmitoyltransferase (CPT1) or mitochondrial fatty acid oxidation. The compound CAS No. 1895423-05-8 may serve as a starting point for developing novel inhibitors with improved selectivity and efficacy.

The synthesis of 2-(2,4-difluoro-6-methoxyphenyl)-2-oxoacetic acid typically involves multi-step organic reactions starting from commercially available precursors such as 2,4-difluorobenzaldehyde or 2,4-difluorobenzoic acid. The introduction of the methoxy group can be achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent formation of the oxoacetic acid moiety can be accomplished via oxidation or condensation reactions. Advanced synthetic techniques such as flow chemistry or microwave-assisted synthesis may be employed to optimize yield and purity.

In terms of biological activity, preliminary studies suggest that compounds with this structural motif may exhibit inhibitory effects on certain enzymes or receptors. For example, fluorinated phenyl derivatives have been reported to interact with targets involved in pain signaling or neurodegenerative diseases. While specific data on CAS No. 1895423-05-8 is limited at this time, its analogs have shown potential in modulating pathways relevant to inflammation and oxidative stress.

The pharmaceutical industry continues to explore novel scaffolds for drug development, and fluorinated aromatic compounds remain a cornerstone of this effort. The unique properties of fluorine atoms, including their ability to influence molecular interactions at the atomic level, make them indispensable in designing next-generation therapeutics. As research progresses, compounds like CAS No. 1895423-05-8 are expected to contribute valuable insights into structure-activity relationships (SAR) and provide new leads for therapeutic intervention.

Future directions in studying 2-(2,4-difluoro-6-methoxyphenyl)-2-oxoacetic acid may include exploring its derivatives through combinatorial chemistry or high-throughput screening (HTS) platforms to identify more potent analogs with improved pharmacological profiles. Additionally, computational methods such as molecular docking or quantum mechanics calculations can be employed to predict binding modes and optimize interactions with biological targets.

The broader significance of this compound lies in its potential applications across multiple therapeutic areas. By leveraging its structural features—such as the fluorine substituents and oxoacetic acid moiety—scientists can design molecules that address unmet medical needs more effectively than existing treatments. This underscores the importance of continued research into fluorinated aromatic compounds like CAS No. 1895423-05-8, which may pave the way for innovative solutions in modern medicine.